Cas no 2580178-28-3 (Tert-butyl 4,4,4-trifluoro-2-(methylamino)butanoate)

• Product Name: Tert-butyl 4,4,4-trifluoro-2-(methylamino)butanoate
• CAS No: 2580178-28-3
• MF: C₉H₁₆F₃NO₂
• MW: 227.224053382874
• CID: 5762576
• PubChem ID: 165886436
• Update Time: 2025-05-20

Tert-butyl 4,4,4-trifluoro-2-(methylamino)butanoate Chemical and Physical Properties

Names and Identifiers

• 2580178-28-3
• tert-butyl 4,4,4-trifluoro-2-(methylamino)butanoate
• EN300-27728224
• Tert-butyl 4,4,4-trifluoro-2-(methylamino)butanoate

• Inchi： 1S/C9H16F3NO2/c1-8(2,3)15-7(14)6(13-4)5-9(10,11)12/h6,13H,5H2,1-4H3
• InChI Key： DOBGEZCTFJCIAE-UHFFFAOYSA-N
• SMILES： FC(CC(C(=O)OC(C)(C)C)NC)(F)F

Computed Properties

• Exact Mass: 227.11331324g/mol
• Monoisotopic Mass: 227.11331324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 4,4,4-trifluoro-2-(methylamino)butanoate

Comprehensive Guide to Tert-butyl 4,4,4-trifluoro-2-(methylamino)butanoate (CAS No. 2580178-28-3)

Tert-butyl 4,4,4-trifluoro-2-(methylamino)butanoate (CAS No. 2580178-28-3) is a specialized fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a tert-butyl group and a trifluoromethyl moiety, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural attributes, including the presence of fluorine atoms, enhance metabolic stability and lipophilicity, making it valuable for drug discovery.

The compound’s CAS number 2580178-28-3 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry. Researchers often explore its applications in designing protease inhibitors and kinase modulators, aligning with the current trend of targeting enzyme-driven pathways in disease treatment. Additionally, its trifluoro component is pivotal in optimizing pharmacokinetic properties, a hot topic in modern drug development.

One of the most common queries related to Tert-butyl 4,4,4-trifluoro-2-(methylamino)butanoate revolves around its synthetic routes. The compound is typically prepared via esterification or amidation reactions, leveraging tert-butyl protection strategies to ensure high yield and purity. Its stability under acidic conditions further enhances its utility in multi-step syntheses, a feature highly sought after in industrial-scale production.

In the context of green chemistry, a trending focus area, this compound’s potential for sustainable synthesis is under investigation. Researchers are exploring catalytic methods to reduce waste and energy consumption during its production, addressing the demand for eco-friendly chemical processes. Such innovations align with global initiatives to minimize the environmental footprint of pharmaceutical manufacturing.

Market analyses indicate a rising demand for fluorinated building blocks like Tert-butyl 4,4,4-trifluoro-2-(methylamino)butanoate, driven by the expansion of the biopharmaceutical sector. Its role in crafting next-generation therapeutics positions it as a critical asset for R&D teams. Furthermore, patents citing this compound often highlight its versatility in creating small-molecule drugs with improved bioavailability.

For laboratories handling CAS 2580178-28-3, proper storage recommendations include maintaining the compound in a cool, dry environment under inert conditions to preserve its integrity. Safety data sheets emphasize standard organic chemical handling protocols, ensuring compliance with regulatory standards without classifying it as a hazardous material.

In summary, Tert-butyl 4,4,4-trifluoro-2-(methylamino)butanoate exemplifies the intersection of innovation and practicality in synthetic chemistry. Its applications span from drug discovery to material science, resonating with contemporary research priorities. As the scientific community continues to explore fluorine’s role in enhancing molecular performance, this compound is poised to remain a staple in advanced chemical synthesis.